2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-2-pyrazin-2-ylacetonitrile
• InChI: InChI=1S/C14H13N3O2/c1-18-13-4-3-10(7-14(13)19-2)11(8-15)12-9-16-5-6-17-12/h3-7,9,11H,1-2H3
• InChI Key: FKTQGZWLAIGPAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C#N)C2=NC=CN=C2)OC
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile, also known as DPA-713, is a selective ligand for the translocator protein (TSPO) that is expressed in the outer mitochondrial membrane of many cell types. It has shown potential as a biomarker for neuroinflammation and has been investigated for its use in various scientific research applications.

Mechanism of Action

2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile binds to the TSPO receptor on the outer mitochondrial membrane, which is involved in the regulation of cholesterol transport and steroid hormone synthesis. TSPO expression is upregulated in response to cellular stress and inflammation, making it a potential biomarker for neuroinflammation. This compound binding to TSPO can be used to visualize and quantify neuroinflammation in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity for TSPO. It does not appear to have any significant effects on mitochondrial function or cell viability. This compound binding to TSPO can modulate the immune response and has been investigated for its potential therapeutic use in neuroinflammatory diseases such as multiple sclerosis and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile has several advantages for use in lab experiments, including its high selectivity for TSPO, low toxicity, and ability to be labeled with a radioactive tracer for imaging studies. However, there are also limitations to its use, including the need for specialized equipment for imaging studies and the potential for off-target effects on other proteins.

Future Directions

There are several future directions for the use of 2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile in scientific research. One area of focus is the development of new radiotracers for imaging neuroinflammation with improved sensitivity and specificity. Another area of interest is the investigation of the role of TSPO in various diseases and the potential therapeutic use of TSPO ligands such as this compound. Additionally, there is ongoing research into the mechanism of action of TSPO and its role in cellular stress and inflammation.

Synthesis Methods

The synthesis of 2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile involves the reaction of 2-(3,4-Dimethoxyphenyl)acetonitrile and pyrazine-2-carboxylic acid in the presence of a base and a coupling agent. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-(3,4-Dimethoxyphenyl)-2-(pyrazin-2-YL)acetonitrile has been extensively studied for its use in imaging neuroinflammation in vivo. It has been shown to specifically bind to TSPO, which is upregulated in activated microglia and astrocytes in response to brain injury or disease. This compound can be labeled with a radioactive tracer, such as ^18F, for use in positron emission tomography (PET) imaging to visualize neuroinflammation in real-time.